Cas no 673-79-0 (Propanoic acid,3,3'-thiobis-, 1,1'-diethyl ester)

• Product Name: Propanoic acid,3,3'-thiobis-, 1,1'-diethyl ester
• CAS No: 673-79-0
• MF: C₁₀H₁₈O₄S
• MW: 234.312522411346
• CID: 504166
• PubChem ID: 69603
• Update Time: 2025-09-24

Propanoic acid,3,3'-thiobis-, 1,1'-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-thiobis-, 1,1'-diethyl ester
• Diethyl 3,3'-thiobispropionate
• ethyl 3-(3-ethoxy-3-oxopropyl)sulfanylpropanoate
• 4-Thia-heptandisaeure-diaethylester
• 4-thia-heptanedioic acid diethyl ester
• Bis-(2-aethoxycarbonyl-aethyl)-sulfid
• diethyl 3,3'-sulfanediyldipropanoate
• Diethyl 3,3'-thiobispropanoate
• Diethyl 3,3'-thiodipropionate
• Diethyl thiodipropionate
• EINECS 211-612-
• ethyl 3-(2-ethoxycarbonylethylsulfanyl)propanoate
• Ethyl thiodipropionate
• Propanoic acid,3,3'-thiobis-,diethyl ester
• Propionic acid,3,3'-thiodi-,diethyl ester
• AW1BNJ4N9O
• diethyl3,3'-thiodipropanoate
• SCHEMBL111821
• E77165
• C10H18O4S
• Propionic acid, 3,3'-thiodi-, diethyl ester
• NSC 42914
• DTXSID1060972
• NS00036119
• Diethyl 4-thiaheptane-1,7-dioate
• 3,3'-Thiobispropionic acid diethyl ester
• Propanoic acid, 3,3'-thiobis-, diethyl ester
• 673-79-0
• EINECS 211-612-4
• VCXUFKFNLUTDAX-UHFFFAOYSA-N
• Propionic acid,3'-thiodi-, diethyl ester
• UNII-AW1BNJ4N9O
• Propanoic acid,3'-thiobis-, diethyl ester
• NSC-42914
• NSC42914
• diethyl 3,3'-thiodipropanoate
• Propanoic acid, 3,3'-thiobis-, 1,1'-diethyl ester
• AKOS005216131
• CS-0151577
• ethyl 3-[(3-ethoxy-3-oxopropyl)sulfanyl]propanoate
• BS-51998
• Propionic acid, 3,3'-thiodi-, diethyl ester (6CI,7CI,8CI)
• DTXCID9044875

• MDL： MFCD00026920
• Inchi： 1S/C10H18O4S/c1-3-13-9(11)5-7-15-8-6-10(12)14-4-2/h3-8H2,1-2H3
• InChI Key： VCXUFKFNLUTDAX-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCC)CCC(=O)OCC

Computed Properties

• Exact Mass: 234.09300
• Monoisotopic Mass: 234.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.2637 (rough estimate)
• Melting Point: Not available
• Boiling Point: 346.64°C (rough estimate)
• Flash Point: 141.7±11.7 °C
• Refractive Index: 1.4655 (estimate)
• PSA: 77.90000
• LogP: 1.62600
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Propanoic acid,3,3'-thiobis-, 1,1'-diethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives